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Compound of Interest

Compound Name: Yttrium-91

CAS No.: 14234-24-3

Cat. No.: B1217341

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yttrium-91 (⁹¹Y) is a beta-emitting radionuclide with a half-life of 58.51 days, making it a

candidate for applications in targeted radionuclide therapy.[1] Its relatively long half-life allows

for the labeling of peptides with slower biological clearance, enabling sustained radiation doses

to target tissues. The chemical properties of yttrium are well-suited for chelation by macrocyclic

ligands such as 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), which can

be readily conjugated to peptides. This document provides a detailed protocol for the

radiolabeling of DOTA-conjugated peptides with Yttrium-91, including reagent preparation, the

labeling procedure, and quality control methods. While specific quantitative data for Yttrium-91
is limited in published literature, the protocols and expected outcomes are based on extensive

data available for the chemically similar isotope, Yttrium-90.[2][3][4]

Physicochemical Properties of Yttrium-91
A summary of the relevant physical properties of Yttrium-91 is provided in the table below.
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Property Value

Half-life 58.51 days[1]

Decay Mode Beta (β⁻)

Maximum Beta Energy 1.54 MeV

Daughter Nuclide Zirconium-91 (Stable)

Experimental Protocols
Materials and Reagents

Yttrium-91 chloride (⁹¹YCl₃) in dilute HCl

DOTA-conjugated peptide

Ammonium acetate buffer (0.5 M, pH 4.5)

Metal-free water

Metal-free reaction vials

Heating block or water bath

Radio-TLC scanner

Radio-HPLC system

Preparation of Reagents
0.5 M Ammonium Acetate Buffer (pH 4.5):

Dissolve 38.54 g of ammonium acetate in 800 mL of metal-free water.

Adjust the pH to 4.5 using glacial acetic acid.

Bring the final volume to 1 L with metal-free water.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemlin.org/isotope/yttrium-91
https://www.benchchem.com/product/b1217341/docs?utm_src=pdf-body#application-notes-and-protocols-radiolabeling-peptides-with-yttrium-91
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the buffer through a 0.22 µm filter.

DOTA-conjugated Peptide Solution:

Reconstitute the lyophilized DOTA-conjugated peptide in metal-free water to a stock

concentration of 1 mg/mL.

Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Radiolabeling Procedure
In a metal-free microcentrifuge tube, add a specific volume of the DOTA-conjugated peptide

solution (e.g., 10-50 µg).

Add 100 µL of 0.5 M ammonium acetate buffer (pH 4.5) to the tube.

Carefully add the desired amount of ⁹¹YCl₃ solution (e.g., 37-370 MBq) to the reaction

mixture. The volume should be kept to a minimum to maintain the desired pH.

Gently mix the solution by pipetting.

Incubate the reaction vial at 80-95°C for 30-40 minutes.[2][4]

After incubation, allow the vial to cool to room temperature.

Quality Control
Radiochemical Purity Determination by Radio-TLC

Spot a small aliquot (1-2 µL) of the reaction mixture onto a TLC strip (e.g., ITLC-SG).

Develop the TLC strip using a suitable mobile phase (e.g., 0.1 M sodium citrate, pH 5.5).

In this system, the ⁹¹Y-DOTA-peptide will migrate with the solvent front, while free ⁹¹Y will

remain at the origin.

Analyze the strip using a radio-TLC scanner to determine the percentage of labeled peptide

versus free radionuclide.
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Radiochemical Purity Determination by Radio-HPLC
Inject a small volume (10-20 µL) of the reaction mixture onto a reverse-phase C18 HPLC

column.

Elute the sample using a gradient of trifluoroacetic acid (TFA) in water (Solvent A) and TFA in

acetonitrile (Solvent B).

Monitor the eluate with a UV detector (at 220 nm or 280 nm) and a radioactivity detector

connected in series.

The retention time of the ⁹¹Y-DOTA-peptide will be different from that of the free ⁹¹Y.

Calculate the radiochemical purity by integrating the peak areas in the radioactivity

chromatogram.

Quantitative Data Summary
The following table summarizes typical reaction parameters and expected outcomes for the

radiolabeling of DOTA-peptides with Yttrium, based on data for Yttrium-90. These values can

be used as a starting point for optimizing the labeling with Yttrium-91.

Parameter Typical Value/Range Reference

Reaction pH 4.0 - 4.5 [4]

Reaction Temperature 80 - 95 °C [4]

Incubation Time 30 - 40 minutes [2]

Radiochemical Yield > 95% [2]

Specific Activity 40 - 50 MBq/nmol (for ⁹⁰Y) [2]
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Reagent Preparation

Radiolabeling

Quality Control

Prepare DOTA-Peptide Solution

Combine Peptide, Buffer, and ⁹¹YCl₃

Prepare Ammonium Acetate Buffer (pH 4.5)

Incubate at 80-95°C for 30-40 min

Radio-TLC Analysis Radio-HPLC Analysis

⁹¹Y-DOTA-Peptide

Click to download full resolution via product page

Caption: Experimental workflow for the radiolabeling of a DOTA-conjugated peptide with

Yttrium-91.
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Reactants

Product

⁹¹Y³⁺

⁹¹Y-DOTA-Peptide Complex

Chelation

DOTA-Peptide

Click to download full resolution via product page

Caption: Chelation of Yttrium-91 by a DOTA-conjugated peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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